Cas no 25201-40-5 (4-Hydroxy-4-methylhepta-1,6-diene)
25201-40-5 structure
Product Name:4-Hydroxy-4-methylhepta-1,6-diene
4-Hydroxy-4-methylhepta-1,6-diene Chemical and Physical Properties
Names and Identifiers
-
- 1,6-Heptadien-4-ol,4-methyl-
- 4-Hydroxy-4-methylhepta-1,6-diene
- 4-methylhepta-1,6-dien-4-ol
- 1,1-diallylethanol
- 1,6-HEPTADIEN-4-OL,4-METHYL
- 4-Methyl-1,6-heptadien-4-ol
- 4-methyl-1,6-heptadiene-4-ol
- 4-methyl-hepta-1,6-dien-4-ol
- Diallyl methyl carbinol
- EINECS 246-731-0
- Methyl-diallyl-carbinol
- SCHEMBL1537973
- 4-methylhepta-1, 6-dien-4-ol
- NCIOpen2_000616
- 1,6-HEPTADIEN-4-OL, 4-METHYL-
- MFCD00026110
- NSC-71540
- SB85110
- NSC71540
- UNII-TLM3OZ6DGP
- NS00027832
- AKOS000276699
- 4-HYDROXY-4-METHYL-1,6-HEPTADIENE
- 25201-40-5
- NSC 71540
- BRN 1740036
- EN300-1608380
- DTXSID20179868
- Diallylmethylcarbinol
- WAXJJHZQRWWQIR-UHFFFAOYSA-
- InChI=1/C8H14O/c1-4-6-8(3,9)7-5-2/h4-5,9H,1-2,6-7H2,3H3
- AI3-13083
- 4-01-00-02260 (Beilstein Handbook Reference)
- FT-0606089
- TLM3OZ6DGP
-
- MDL： MFCD00026110
- Inchi： 1S/C8H14O/c1-4-6-8(3,9)7-5-2/h4-5,9H,1-2,6-7H2,3H3
- InChI Key： WAXJJHZQRWWQIR-UHFFFAOYSA-N
- SMILES： OC(C)(CC=C)CC=C
Computed Properties
- Exact Mass: 126.10400
- Monoisotopic Mass: 126.104465
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 95.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 20.2
Experimental Properties
- Density: 0.8611
- Boiling Point: 53-56°C
- Flash Point: 68.8°C
- Refractive Index: 1.4500
- PSA: 20.23000
- LogP: 1.88960
4-Hydroxy-4-methylhepta-1,6-diene Security Information
- Safety Instruction： S26-S36
- Safety Term：S26;S36
- Risk Phrases：R10; R36/37/38
4-Hydroxy-4-methylhepta-1,6-diene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H947425-500mg |
4-Hydroxy-4-methylhepta-1,6-diene |
25201-40-5 | 500mg |
$ 133.00 | 2023-09-07 | ||
| TRC | H947425-2.5g |
4-Hydroxy-4-methylhepta-1,6-diene |
25201-40-5 | 2.5g |
$ 540.00 | 2023-09-07 | ||
| TRC | H947425-5g |
4-Hydroxy-4-methylhepta-1,6-diene |
25201-40-5 | 5g |
$ 1045.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-210079-2g |
4-Hydroxy-4-methylhepta-1,6-diene, |
25201-40-5 | 2g |
￥2256.00 | 2023-09-05 | ||
| Enamine | EN300-1608380-50mg |
4-methylhepta-1,6-dien-4-ol |
25201-40-5 | 95.0% | 50mg |
$45.0 | 2023-09-23 | |
| Enamine | EN300-1608380-100mg |
4-methylhepta-1,6-dien-4-ol |
25201-40-5 | 95.0% | 100mg |
$67.0 | 2023-09-23 | |
| Enamine | EN300-1608380-250mg |
4-methylhepta-1,6-dien-4-ol |
25201-40-5 | 95.0% | 250mg |
$96.0 | 2023-09-23 | |
| Enamine | EN300-1608380-500mg |
4-methylhepta-1,6-dien-4-ol |
25201-40-5 | 95.0% | 500mg |
$151.0 | 2023-09-23 | |
| Enamine | EN300-1608380-1000mg |
4-methylhepta-1,6-dien-4-ol |
25201-40-5 | 95.0% | 1000mg |
$193.0 | 2023-09-23 | |
| Enamine | EN300-1608380-2500mg |
4-methylhepta-1,6-dien-4-ol |
25201-40-5 | 95.0% | 2500mg |
$380.0 | 2023-09-23 |
4-Hydroxy-4-methylhepta-1,6-diene Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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